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Compound of Interest

Compound Name: BFC1108

Cat. No.: B15564321 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and regulatory

compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of

BFC1108, a small molecule Bcl-2 functional converter. Due to the absence of a specific Safety

Data Sheet (SDS) for BFC1108 (CAS No. 692774-37-1), the following procedures are based

on best practices for the disposal of chlorinated aromatic compounds, which should be treated

as hazardous waste.

Immediate Safety and Handling Protocols
Prior to disposal, it is imperative to handle BFC1108 with appropriate personal protective

equipment (PPE) to minimize exposure risks. The chemical formula for BFC1108 is

C23H21ClN. The presence of chlorine in an aromatic structure necessitates caution.

Personal Protective Equipment (PPE) and Handling Precautions:
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Equipment/Precaution Specification Purpose

Gloves
Chemical-resistant (e.g.,

Nitrile)

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Ventilation Fume hood
To minimize inhalation of any

potential dust or vapors.

Handling Avoid generating dust
Handle as a solid to prevent

aerosolization.

Step-by-Step Disposal Procedure for BFC1108
The disposal of BFC1108 must be conducted in accordance with local, state, and federal

regulations for hazardous waste. Never dispose of BFC1108 down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: BFC1108 (CAS 692774-

37-1), Chlorinated Organic Compound."

Ensure the container is made of a compatible material (e.g., glass or high-density

polyethylene).

Do not mix BFC1108 waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office.

Containerization of Waste:

Place solid BFC1108 waste directly into the labeled hazardous waste container.

If BFC1108 is in a solution, use a compatible container and ensure it is securely sealed.
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For contaminated lab supplies (e.g., pipette tips, weighing boats), collect them in a

separate, clearly labeled bag or container designated for BFC1108-contaminated solid

waste.

Storage of Waste:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA should be a secondary containment bin to prevent the spread of material in case

of a leak.

Keep the waste container closed at all times, except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with all necessary information, including the chemical name, CAS

number, and quantity of waste.

Follow all institutional procedures for waste manifest documentation.

Decontamination:

Thoroughly decontaminate the work area (e.g., fume hood, benchtop) where BFC1108
was handled. Use an appropriate solvent (e.g., acetone, ethanol) followed by soap and

water.

Dispose of all cleaning materials as BFC1108-contaminated solid waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of BFC1108.
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Preparation Containment Storage & Disposal Final Steps

Identify BFC1108 Waste Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible
Hazardous Waste Container

Proceed with Caution Label Container:
'Hazardous Waste: BFC1108' Place Waste in Container Seal Container Store in Satellite

Accumulation Area Contact EHS for Pickup Decontaminate Work AreaAfter Pickup Dispose of Contaminated
Cleaning Materials

Click to download full resolution via product page

Caption: BFC1108 Disposal Workflow.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of BFC1108, protecting both themselves and the environment. Always

consult your institution's specific guidelines and the EHS office for any additional requirements.

To cite this document: BenchChem. [Navigating the Safe Disposal of BFC1108: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564321#bfc1108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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